Cas no 1256784-52-7 (tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate)

• Product Name: tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate
• CAS No: 1256784-52-7
• MF: C₂₀H₃₀BNO₅
• MW: 375.266906261444
• MDL: MFCD14582651
• CID: 2149704
• PubChem ID: 66820441
• Update Time: 2025-04-21

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate
• tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxylate
• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
• (4-(tert-Butoxycarbonyl)-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)boronic acid pinacol ester
• AS-42001
• 1256784-52-7
• 4-Boc-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-boronic acid pinacol ester
• MFCD14582651
• DTXSID20735827
• Z2049716087
• 1,4-BENZOXAZEPINE-4(5H)-CARBOXYLIC ACID, 2,3-DIHYDRO-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, 1,1-DIMETHYLETHYL ESTER
• SCHEMBL857473
• IIQHCFMPFOYEGW-UHFFFAOYSA-N
• tert-butyl7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydrobenzo[f][1,4]oxazepine-4(5H)-carboxylate
• AKOS027254321
• tert-butyl 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-295264
• 1,1-dimethylethyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate
• CS-D0054
• DB-361724
• GAC78452
• 856-268-1

• MDL： MFCD14582651
• Inchi： 1S/C20H30BNO5/c1-18(2,3)25-17(23)22-10-11-24-16-9-8-15(12-14(16)13-22)21-26-19(4,5)20(6,7)27-21/h8-9,12H,10-11,13H2,1-7H3
• InChI Key： IIQHCFMPFOYEGW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(CN(C(=O)OC(C)(C)C)CCO3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 375.2217032g/mol
• Monoisotopic Mass: 375.2217032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų